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Compound of Interest

1-(2-Chloroethyl)azepane
Compound Name:
hydrochloride

Cat. No.: B046935

Proper handling and disposal of 1-(2-Chloroethyl)azepane hydrochloride are critical for
laboratory safety and environmental protection. This compound is a halogenated organic solid
classified as toxic if swallowed and harmful to aquatic life with long-lasting effects. Adherence
to established protocols is essential to mitigate risks to researchers and the environment.

Hazard Profile and Safety Information

Before handling 1-(2-Chloroethyl)azepane hydrochloride, it is crucial to be aware of its
hazard classifications. This information dictates the necessary safety precautions and disposal
requirements.
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Identifier Information
CAS Number 26487-67-2
2-(Hexamethyleneimino)ethyl chloride
Synonyms )
hydrochloride[1][2]
Appearance Solid

GHS Classification

Acute Toxicity 3 (Oral), Aquatic Hazard
(Chronic) 3

Signal Word

Danger

Hazard Statements

H301: Toxic if swallowed. H412: Harmful to

aquatic life with long lasting effects.

Precautionary Codes

P264, P270, P273, P301 + P310, P405, P501

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds

Transport Information

Toxic Solid, Organic, N.O.S.

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the mandatory procedure for the safe disposal of 1-

(2-Chloroethyl)azepane hydrochloride and its contaminated materials.

1. Personal Protective Equipment (PPE)

e Always wear appropriate PPE before handling the chemical waste. This includes:

o Chemical-resistant gloves (consult manufacturer's guidelines for compatibility).

o Safety glasses with side shields or goggles.

o Alab coat.[1][3]

2. Waste Segregation
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As a halogenated organic compound, 1-(2-Chloroethyl)azepane hydrochloride waste must
not be mixed with non-halogenated chemical waste.[4][5][6]

Designate a specific waste container solely for "Halogenated Organic Waste."[4][6]

. Container Selection and Labeling

Use a container made of compatible material that is in good condition and has a tightly fitting
screw cap to prevent leaks and vapor escape.[4][5]

The container must be clearly labeled before the first drop of waste is added.[4][7]

The label must include:

[e]

The words "Hazardous Waste."[7]

o

The full chemical name: "Waste 1-(2-Chloroethyl)azepane hydrochloride." Do not use
abbreviations or chemical formulas.[4][5]

o

If mixed with other halogenated solvents, list all constituents and their approximate
percentages.[7]

o

Appropriate hazard pictograms (e.g., skull and crossbones).[6]

. Waste Accumulation and Storage

Keep the waste container closed at all times, except when actively adding waste.[4][5][7]

Store the container in a designated, well-ventilated "Satellite Accumulation Area” within the
laboratory.[6][7]

Use secondary containment (e.g., a larger, chemically resistant tray or bin) to capture any
potential leaks.[7]

Store away from incompatible materials such as acids, bases, and strong oxidizing agents.

[4]

. Final Disposal
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» Disposal of 1-(2-Chloroethyl)azepane hydrochloride must be handled through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.[3][7]

» Never dispose of this chemical down the drain or in the regular trash.[3]

» When the container is approximately three-quarters full, contact your EHS office to request a
waste pickup.[7]

6. Spill and Decontamination Procedures

o For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
absorbent pads) to contain and clean up the substance.[3][4]

» Place the used absorbent material and any contaminated debris into a sealed, properly
labeled plastic bag or container.[4][7]

e Manage and dispose of the spill cleanup materials as "Halogenated Organic Waste" by
following the steps outlined above.[4][7]

e For large spills, evacuate the area immediately and contact your institution's emergency
response team and EHS office.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
Chloroethyl)azepane hydrochloride waste.
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Preparation & Collection

Waste Generated:
1-(2-Chloroethyl)azepane hydrochloride

Y
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(Gloves, Goggles, Lab Coat)

Y

Select a compatible container with a
tightly sealing cap.

Is this a dedicated 'Halogenated
Organic Waste' container?

NO

Affix a new 'Hazardous Waste' label.

List all contents.

\4

Add waste to container.
Do not overfill.

Stor$ge & Disposal

Securely close the container.

A\

Store in a designated, ventilated
Satellite Accumulation Area with
secondary containment.

Is container >75% full
or ready for disposal?

YES NO

Contact EHS or certified waste Continue to store safely.

contractor for pickup.

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(2-Chloroethyl)azepane hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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